N-[(5-Bromofuran-2-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine

• IUPAC Name: N-[(5-bromofuran-2-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine
• InChI: InChI=1S/C12H14BrNO3S/c1-2-6-14(8-11-3-4-12(13)17-11)10-5-7-18(15,16)9-10/h1,3-4,10H,5-9H2
• InChI Key: XVWARTVQDFISKH-UHFFFAOYSA-N
• Canonical SMILES: C#CCN(CC1=CC=C(O1)Br)C2CCS(=O)(=O)C2
• Molecular Formula: C12H14BrNO3S
• Molecular Weight: 332.22 g/mol

Description

The compound appears to contain a bromofuran moiety, which is a furan ring (a five-membered aromatic ring with four carbon atoms and one oxygen atom) with a bromine atom attached. It also seems to have a thiolan moiety (a sulfur-containing heterocycle) and an alkyne group (a carbon-carbon triple bond). The exact properties and behavior of this compound would depend on the specific arrangement of these groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its bromofuran, thiolan, and alkyne moieties. The bromofuran part of the molecule would likely contribute to its aromaticity, while the alkyne could potentially add to its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the bromine atom, which could undergo various substitution reactions. The alkyne group could potentially participate in addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Bromofurans are generally denser than water and have higher boiling points due to the presence of the bromine atom.

Safety And Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Brominated compounds can be hazardous and may require special handling and disposal procedures.

Future Directions

The study of bromofuran derivatives is an active area of research, with potential applications in medicinal chemistry and materials science. The specific compound you mentioned could potentially be of interest in these areas, depending on its exact structure and properties.